Cas no 1498511-01-5 (2,3-dihydro-1H-indene-2-carboximidamide)

• Product Name: 2,3-dihydro-1H-indene-2-carboximidamide
• CAS No: 1498511-01-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5776804
• PubChem ID: 65415291
• Update Time: 2025-08-05

2,3-dihydro-1H-indene-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17887937
• AKOS014751200
• 2,3-dihydro-1H-indene-2-carboximidamide
• 1498511-01-5
• EN300-1855147

• Inchi： 1S/C10H12N2/c11-10(12)9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2,(H3,11,12)
• InChI Key： QYQCKJMEPPWXDV-UHFFFAOYSA-N
• SMILES： NC(C1CC2C=CC=CC=2C1)=N

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-dihydro-1H-indene-2-carboximidamide

2,3-Dihydro-1H-indene-2-carboximidamide: A Comprehensive Overview

The compound 2,3-dihydro-1H-indene-2-carboximidamide, identified by the CAS number 1498511-01-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as a precursor for advanced chemical syntheses.

The molecular structure of 2,3-dihydro-1H-indene-2-carboximidamide consists of a dihydroindene ring system with a carboximidamide functional group. This configuration imparts the compound with versatile reactivity and selectivity in chemical reactions. Researchers have explored its ability to act as a building block for constructing more complex molecules, leveraging its stability and ease of modification.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical synthesis. Recent findings suggest that derivatives of 2,3-dihydro-1H-indene-2-carboximidamide exhibit potent bioactivity against various disease targets, including cancer and neurodegenerative disorders. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its pharmaceutical applications, this compound has also found utility in the field of materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for industrial processes. A research team at the University of California reported that incorporating 2,3-dihydro-1H-indene-2-carboximidamide into metal-organic frameworks (MOFs) significantly enhances their catalytic efficiency in alkane oxidation reactions.

The synthesis of CAS No. 1498511-01-5 has been optimized through various methodologies, including microwave-assisted synthesis and green chemistry approaches. These advancements have not only improved the yield but also reduced the environmental footprint of its production. A study published in Green Chemistry highlighted a novel route using solvent-free conditions to synthesize this compound, showcasing its compatibility with sustainable chemical practices.

Beyond its direct applications, the study of 2,3-dihydro-1H-indene-2-carboximidamide has contributed to our understanding of imidamide chemistry and its role in supramolecular chemistry. Researchers have investigated its ability to form hydrogen bonds and self-assemble into supramolecular architectures, which could pave the way for innovative materials with tailored properties.

In conclusion, the compound CAS No. 1498511-01-5, or 2,3-dihydro-1H-indene-2-carboximidamide, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, catalysis, and materials science underscore its importance as a versatile building block. As research continues to uncover new facets of this molecule's potential, it is poised to play an even greater role in advancing chemical innovation.